Cas no 912329-02-3 (KARAVILAGENIN B)

• Product Name: KARAVILAGENIN B
• CAS No: 912329-02-3
• Molecular Formula: C₃₁H₅₂O₃
• Molecular Weight: 0
• CID: 4742506
• PubChem ID: 16079962

KARAVILAGENIN B Properties

Names and Identifiers

• (3S,7S,8R,9S,10S,13R,14S,17R)-17-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-7-methoxy-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• CHEMBL466941
• AKOS040763356
• Karavilagenin B
• 912329-02-3
• (+)-Karavilagenin B
• 3beta,25-dihydroxy-7beta-methoxycucurbita-5,23(E)-diene
• (3S,7S,8R,9S,10S,13R,14S,17R)-17-((E,2R)-6-hydroxy-6-methylhept-4-en-2-yl)-7-methoxy-4,4,9,13,14-pentamethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-3-ol

• InChIKey： DOXNRZCBQJYCBO-UHFFFAOYSA-N
• Inchi： InChI=1S/C31H52O3/c1-20(11-10-15-27(2,3)33)21-14-16-31(8)26-24(34-9)19-23-22(12-13-25(32)28(23,4)5)29(26,6)17-18-30(21,31)7/h10,15,19-22,24-26,32-33H,11-14,16-18H2,1-9H3
• SMILES： COC1C=C2C(CCC(O)C2(C)C)C2(C)CCC3(C)C(CCC3(C)C12)C(C)C\C=C\C(C)(C)O |c:3|

Computed Properties

• Exact Mass: 472.39164552g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 472.39164552g/mol
• Heavy Atom Count: 34
• Complexity: 840
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins